molecular formula C8H15NO B8597435 3-Ethyl-3-hydroxymethyl-pentanenitrile CAS No. 1219088-49-9

3-Ethyl-3-hydroxymethyl-pentanenitrile

Cat. No. B8597435
CAS RN: 1219088-49-9
M. Wt: 141.21 g/mol
InChI Key: UVGFYFIEHDDXEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethyl-3-hydroxymethyl-pentanenitrile is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Ethyl-3-hydroxymethyl-pentanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Ethyl-3-hydroxymethyl-pentanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1219088-49-9

Product Name

3-Ethyl-3-hydroxymethyl-pentanenitrile

Molecular Formula

C8H15NO

Molecular Weight

141.21 g/mol

IUPAC Name

3-ethyl-3-(hydroxymethyl)pentanenitrile

InChI

InChI=1S/C8H15NO/c1-3-8(4-2,7-10)5-6-9/h10H,3-5,7H2,1-2H3

InChI Key

UVGFYFIEHDDXEL-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)(CC#N)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Step B To the solution of 5,5-diethyl-[1,3,2]dioxathiane 2-oxide (7 g, 39 mmol) in anhydrous dimethyl sulfoxide (40 mL) was added NaCN (3.9 g, 80 mmol). The reaction mixture was heated at 120° C. for 20 h. The mixture was cooled, and water was added. The mixture was extracted with ethyl acetate twice. The combined organic layers were washed with saturated aqueous NaHCO3 solution, brine, dried over MgSO4, and concentrated. The residue was purified by chromatography (EtOAc:hexanes=1:2) to give 3-ethyl-3-hydroxymethyl-pentanenitrile as a yellow oil (1.7 g, 31%).
Quantity
7 g
Type
reactant
Reaction Step One
Name
Quantity
3.9 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.